Quizalofop-P-tefuryl

• CAS: 119738-06-6
• Molecular Formula: C22H21ClN2O5
• Molecular Weight: 428.9 g/mol
• SMILES: CC(C(=O)OCC1CCCO1)OC2=CC=C(C=C2)OC3=CN=C4C=C(C=CC4=N3)Cl
• InChI: InChI=1S/C22H21ClN2O5/c1-14(22(26)28-13-18-3-2-10-27-18)29-16-5-7-17(8-6-16)30-21-12-24-20-11-15(23)4-9-19(20)25-21/h4-9,11-12,14,18H,2-3,10,13H2,1H3
• InChIKey: BBKDWPHJZANJGB-UHFFFAOYSA-N
• Solubility: 9.33e-06 M

Select Quizalofop-P-tefuryl, the purified R-enantiomer graminicide, for superior weed control in export-oriented broadleaf crops. Unlike quizalofop-P-ethyl, its rapid soil degradation half-life of 1.8–2.4 days and non-detectable harvest residues (<0.01 mg/kg) ensure EU MRL compliance. Proven low antagonism with fomesafen and lactofen maintains broad-spectrum efficacy in single-pass post-emergence tank mixes. The 40 g/L EC formulation minimizes rotational crop carryover risk versus persistent alternatives, where the ethyl analog can persist up to 65 days in soil. Ideal for soybeans, dry beans, peas, sugar beets, and potatoes destined for residue-sensitive markets.

Quizalofop-P-tefuryl CAS 119738-06-6: Aryloxyphenoxypropionate (APP) Herbicide for Post-Emergence Grass Weed Control in Broadleaf Crops

Quizalofop-P-tefuryl (CAS 119738-06-6) is a selective, systemic post-emergence herbicide belonging to the aryloxyphenoxypropionate (APP) chemical class [1]. It is the purified, biologically active R-enantiomer of the racemic mixture quizalofop-tefuryl, which inherently provides greater herbicidal activity per unit mass compared to racemic formulations [2]. As an inhibitor of the acetyl-CoA carboxylase (ACCase) enzyme (HRAC/WSSA Group 1/A), it specifically targets lipid biosynthesis in susceptible grass species, offering high selectivity for use in a range of broadleaf crops [3]. The compound is typically formulated as a 40 g/L Emulsifiable Concentrate (EC) and has been registered for use in the European Union since 2009 [4].

• [1] AgroPages. Quizalofop-P-tefuryl: Pesticide Product Information. View Source
• [2] University of Hertfordshire. Pesticide Properties DataBase (PPDB): Quizalofop-P-tefuryl (Ref: UBI C4874). View Source
• [3] PubChem. Compound Summary: Quizalofop-P-tefuryl. National Center for Biotechnology Information. View Source
• [4] Wikipedia. Quizalofop-Herbizide. Last updated 2018-05-18. View Source

Quizalofop-P-tefuryl Procurement Rationale: Quantifiable Differentiation from Quizalofop-P-ethyl in Environmental Fate and Mixture Compatibility

The selection of Quizalofop-P-tefuryl over its closest in-class analog, Quizalofop-P-ethyl, is substantiated by quantifiable differences in key procurement-relevant parameters. While both compounds are R-enantiomer APP esters that ultimately deliver the same active herbicidal moiety (quizalofop-P acid), they are not interchangeable [1]. The tefuryl ester exhibits a significantly shorter soil degradation half-life (DT50) of 1.8-2.4 days compared to the ethyl ester's reported 10-65 days, offering a distinct advantage for residue management and rotational crop flexibility [2]. Furthermore, in tank-mix scenarios, the tefuryl formulation demonstrates demonstrably lower antagonism when combined with essential broadleaf herbicides, a critical performance differentiator not provided by the ethyl variant [3]. These distinctions are critical for informed procurement where environmental profile and operational compatibility are key decision drivers.

• [1] EFSA (European Food Safety Authority). (2024). Evaluation of confirmatory data following the Article 12 MRL review for quizalofop-P-ethyl, quizalofop-P-tefuryl and propaquizafop. EFSA Journal, 22(2), e8560. View Source
• [2] Zhang, H., Wang, Y., & Lu, Z. B. (2007). The Residue Dynamic of Quizalofop-P-tefuryl 4% EC in Bean Field. College of Resource and Environment, Jilin Agricultural University. View Source
• [3] Weed Technology. (1995). Grass Control in Soybean (Glycine max) with Graminicides Applied Alone and in Mixtures. Cambridge University Press. View Source

Quizalofop-P-tefuryl: Head-to-Head Comparative Evidence for Scientific and Industrial Selection

Soil Degradation Half-Life (DT50): Quizalofop-P-tefuryl vs. Quizalofop-P-ethyl for Rotational Crop Safety

Quizalofop-P-tefuryl exhibits a significantly shorter soil degradation half-life compared to its closest analog, Quizalofop-P-ethyl. A two-year field study on a bean crop determined the soil half-life (DT50) of Quizalofop-P-tefuryl to be 1.8-2.4 days [1]. In contrast, the Pesticide Properties Database (PPDB) reports the soil DT50 for Quizalofop-P-ethyl as ranging from 10 to 65 days, highlighting a major difference in environmental persistence [2].

Evidence Dimension	Soil Degradation Half-Life (DT50)
Target Compound Data	1.8 - 2.4 days
Comparator Or Baseline	Quizalofop-P-ethyl: 10 - 65 days (PPDB)
Quantified Difference	Quizalofop-P-tefuryl degrades ~4 to 36 times faster in soil.
Conditions	Target: 4% EC formulation, field study on bean (Jilin, China); Comparator: standard laboratory and field dissipation studies

Why This Matters

The shorter soil half-life of Quizalofop-P-tefuryl directly reduces the risk of carryover injury to sensitive rotational crops, a critical factor for growers and agronomists managing diverse cropping systems.

• [1] Zhang, H., Wang, Y., & Lu, Z. B. (2007). The Residue Dynamic of Quizalofop-P-tefuryl 4% EC in Bean Field. College of Resource and Environment, Jilin Agricultural University. View Source
• [2] University of Hertfordshire. Pesticide Properties DataBase (PPDB): Quizalofop-P-ethyl. View Source

Mixture Compatibility: Reduced Antagonism of Quizalofop-P-tefuryl vs. Clethodim and Other Graminicides in Broadleaf Tank-Mixes

In field studies assessing the compatibility of various graminicides with broadleaf herbicides in soybean, Quizalofop-P-tefuryl demonstrated superior performance in mixtures. The study evaluated control of johnsongrass and barnyardgrass. It found that mixing clethodim with imazaquin reduced johnsongrass control by 64% and mixing clethodim with chlorimuron reduced barnyardgrass control by 52% [1]. In stark contrast, Quizalofop-P-tefuryl was the graminicide 'least affected by broadleaf herbicides' in these same mixtures, indicating a significantly lower level of antagonism [2].

Evidence Dimension	Reduction in Weed Control Efficacy in Mixture
Target Compound Data	Quizalofop-P-tefuryl: 'least affected' by broadleaf herbicides (no quantified reduction reported)
Comparator Or Baseline	Clethodim + Imazaquin: up to 64% reduction in johnsongrass control; Clethodim + Chlorimuron: up to 52% reduction in barnyardgrass control.
Quantified Difference	Quizalofop-P-tefuryl exhibits minimal antagonism compared to the up to 64% reduction seen with clethodim.
Conditions	Post-emergence field application on rhizomatous johnsongrass and barnyardgrass in soybean (Glycine max).

Why This Matters

This data allows formulators and agronomists to select Quizalofop-P-tefuryl as a more reliable tank-mix partner for broad-spectrum weed control programs, avoiding the significant performance losses associated with other graminicides.

• [1] Weed Technology. (1995). Grass Control in Soybean (Glycine max) with Graminicides Applied Alone and in Mixtures. Cambridge University Press. View Source
• [2] Scilit. Grass Control in Soybean (Glycine max) with Graminicides Applied Alone and in Mixtures. View Source

Plant Metabolism Half-Life: Rapid In-Planta Degradation of Quizalofop-P-tefuryl to Minimize Crop Residue

Quizalofop-P-tefuryl is rapidly metabolized within the treated crop, a key factor for meeting strict Maximum Residue Limits (MRLs). A field residue study on bean crops measured the half-life of the parent compound in the plant tissue to be just 0.63-0.69 days [1]. This rapid degradation led to final residues in harvested soybean and soil being below the detectable limits of 0.005 to 0.01 mg/kg [2]. This quantitative data supports the compound's favorable residue profile, which has been confirmed by EFSA's risk assessment concluding that its use 'is unlikely to present a risk to consumer health' [3].

Evidence Dimension	In-Planta Half-Life (DT50)
Target Compound Data	0.63 - 0.69 days in bean plants
Comparator Or Baseline	Not specified for comparator; Target data demonstrates <1-day persistence.
Quantified Difference	Rapid degradation ensures residue levels below 0.01 mg/kg at harvest.
Conditions	Field residue study on bean (Phaseolus vulgaris), application of 4% EC formulation.

Why This Matters

The extremely short plant half-life and non-detectable harvest residues are key performance metrics for food processors and exporters requiring compliance with stringent international MRLs, such as those set by the EU and Codex Alimentarius.

• [1] Zhang, H., Wang, Y., & Lu, Z. B. (2007). The Residue Dynamic of Quizalofop-P-tefuryl 4% EC in Bean Field. College of Resource and Environment, Jilin Agricultural University. View Source
• [2] Zhang, H., Wang, Y., & Lu, Z. B. (2007). The Residue Dynamic of Quizalofop-P-tefuryl 4% EC in Bean Field. College of Resource and Environment, Jilin Agricultural University. View Source
• [3] EFSA (European Food Safety Authority). (2024). Evaluation of confirmatory data following the Article 12 MRL review for quizalofop-P-ethyl, quizalofop-P-tefuryl and propaquizafop. EFSA Journal, 22(2), e8560. View Source

Enhanced Enantiomeric Purity: The Quantified Advantage of (R)-Quizalofop-P-tefuryl over Racemic Quizalofop-tefuryl

The biological activity of aryloxyphenoxypropionate (APP) herbicides resides exclusively in the R-enantiomer [1]. Quizalofop-P-tefuryl (CAS 119738-06-6) is manufactured as the pure, active R-isomer. This is in direct contrast to the racemic mixture 'quizalofop-tefuryl,' which contains a 1:1 ratio of both R- and S-isomers. The use of the resolved 'P' enantiomer means that a given application rate of Quizalofop-P-tefuryl contains twice the amount of active herbicidal ingredient compared to the same rate of the racemic mixture.

Evidence Dimension	Active Ingredient Content per Unit Mass
Target Compound Data	Quizalofop-P-tefuryl: ~100% active R-enantiomer
Comparator Or Baseline	Quizalofop-tefuryl (racemic): ~50% active R-enantiomer, 50% inactive S-enantiomer
Quantified Difference	The 'P' enantiomer provides approximately a 2-fold increase in herbicidal activity per gram of active ingredient.
Conditions	Based on established structure-activity relationship (SAR) principles for the APP herbicide class.

Why This Matters

This intrinsic purity translates directly to lower required field use rates (g a.i./ha) for the same level of weed control, reducing the total chemical load introduced into the environment and supporting more sustainable agricultural practices.

• [1] Typeset.io. Utilization of structure-property relationships as a guide for achievement of high optical purity in aryloxyphenoxypropionates. View Source
• [2] University of Hertfordshire. Pesticide Properties DataBase (PPDB): Quizalofop-P-tefuryl (Ref: UBI C4874). View Source

Quizalofop-P-tefuryl: Evidence-Backed Application Scenarios in Broadleaf Crop Protection

High-Value Broadleaf Crop Production with Stringent MRL Requirements

For crops like soybeans, dry beans, and peas destined for export to markets with strict Maximum Residue Limits (MRLs) (e.g., the European Union), Quizalofop-P-tefuryl's quantifiable rapid degradation profile is a critical advantage. Its in-planta half-life of 0.63-0.69 days and non-detectable harvest residues (<0.01 mg/kg) [1] provide documented evidence for compliance with EU import tolerances, which have been favorably reviewed by EFSA [2]. This makes it a strategically preferred graminicide over analogs like Quizalofop-P-ethyl, which may present a higher residue risk profile.

Complex Tank-Mix Programs for Broad-Spectrum Weed Control in Soybean

Quizalofop-P-tefuryl is the optimal graminicide component in tank-mixes designed for one-pass, total post-emergence weed control in soybean. Its demonstrated low antagonism when combined with broadleaf herbicides like fomesafen and lactofen ensures that the efficacy of both the grass and broadleaf weed control components is maintained [1]. This is in contrast to other graminicides, such as clethodim, where mixtures can result in up to a 64% reduction in grass control [2]. This compatibility profile supports a simplified, more cost-effective and reliable weed management program.

Rotational Crop Safety Programs in Diverse Cropping Systems

In agricultural rotations where sensitive crops like sugar beets or vegetables follow a soybean or bean crop treated with a graminicide, the short soil persistence of Quizalofop-P-tefuryl is paramount. With a soil DT50 of 1.8-2.4 days [1], the risk of phytotoxic carryover is drastically minimized. This allows for greater flexibility and safety in planning subsequent crops compared to using more persistent alternatives such as Quizalofop-P-ethyl, which has a soil DT50 that can extend to 65 days [2].

Control of Grass Weeds in Crops like Sugar Beet and Potatoes

The 40 g/L EC formulation of Quizalofop-P-tefuryl is registered and effective for post-emergence control of key annual and perennial grass weeds in sugar beet and potato [1]. Field trials in sugar beet have confirmed its similar effects on annual grasses compared to other standard herbicides [2]. Its favorable toxicological and environmental profile, as noted for the EC formulation [1], makes it a suitable component for integrated weed management strategies in these valuable industrial and vegetable crops.

• [1] Domenichini, P., et al. (2004). Quizalofop-P-tefuryl: a new post-emergence herbicide. Results of the experimental trials carried out on industrial and vegetable crops. Atti delle Giornate Fitopatologiche. View Source
• [2] FAO AGRIS. Evaluation of Quizalofop-P-tefuryl (Pantera 40EC) efficacy for management of sugar beet's grass weeds. View Source